2-chloro-6-fluoro-N-(2-(4-(4-phenylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[2-[4-(4-phenylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C24H23ClFN7O/c25-19-7-4-8-20(26)21(19)24(34)27-9-10-33-23-18(15-30-33)22(28-16-29-23)32-13-11-31(12-14-32)17-5-2-1-3-6-17/h1-8,15-16H,9-14H2,(H,27,34)
• InChI Key: KHRIGRKNSVZELN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NC=NC4=C3C=NN4CCNC(=O)C5=C(C=CC=C5Cl)F
• Molecular Formula: C24H23ClFN7O
• Molecular Weight: 479.9 g/mol

Description

2-chloro-6-fluoro-N-(2-(4-(4-phenylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H23ClFN7O and its molecular weight is 479.94. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-6-fluoro-N-(2-(4-(4-phenylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-6-fluoro-N-(2-(4-(4-phenylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• A study by Rahmouni et al. (2016) focused on the synthesis of pyrazolopyrimidines, similar to the compound , highlighting their potential as anticancer and anti-5-lipoxygenase agents. This suggests that related compounds may have similar biological activities (Rahmouni et al., 2016).

Radiolabeled Derivatives for PET Imaging

• Xu et al. (2012) synthesized 18F-labeled pyrazolo[1,5-a]pyrimidine derivatives, including ones structurally related to the compound , for tumor imaging using positron emission tomography (PET). This indicates potential applications in diagnostic imaging (Xu et al., 2012).

Antimicrobial and Antiviral Activities

• Hebishy et al. (2020) explored benzamide-based 5-aminopyrazoles and their derivatives, with a structural resemblance to the compound , for their anti-influenza A virus (subtype H5N1) activity. This indicates the potential of similar compounds in antiviral research (Hebishy et al., 2020).

Neuroinflammation Imaging

• Wang et al. (2018) synthesized a pyrazolo[1,5-a]pyrimidine derivative for imaging of IRAK4 enzyme in neuroinflammation using PET. This suggests potential applications of related compounds in neurology and inflammation studies (Wang et al., 2018).

Anti-tubercular Evaluation

• Vavaiya et al. (2022) reported on the synthesis and evaluation of piperazine-pyrimidine-pyrazole hybrid motifs for anti-tubercular activities. The structure of these motifs bears similarity to the compound , indicating potential use in tuberculosis research (Vavaiya et al., 2022).